Cas no 116200-88-5 (1-{4,4-dimethyl-1-sulfanylidene-1H,4H,5H-1,2dithiolo3,4-cquinolin-5-yl}ethan-1-one)

• Product Name: 1-{4,4-dimethyl-1-sulfanylidene-1H,4H,5H-1,2dithiolo3,4-cquinolin-5-yl}ethan-1-one
• CAS No: 116200-88-5
• MF: C₁₄H₁₃NOS₃
• MW: 307.454119443893
• CID: 5977088
• PubChem ID: 677604
• Update Time: 2025-08-05

1-{4,4-dimethyl-1-sulfanylidene-1H,4H,5H-1,2dithiolo3,4-cquinolin-5-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4,4-dimethyl-1-sulfanylidene-1H,4H,5H-1,2dithiolo3,4-cquinolin-5-yl}ethan-1-one
• 5-acetyl-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione
• 1-(4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone
• Ethanone, 1-(1,4-dihydro-4,4-dimethyl-1-thioxo-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)-
• CDS1_002941
• CB11493
• ChemDiv1_022717
• 116200-88-5
• SMSF0004929
• HMS651I13
• DivK1c_003981
• 1-(4,4-dimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)ethanone
• AG-690/33251032
• CBMicro_014571
• 1-{4,4-dimethyl-1-sulfanylidene-1H,4H,5H-[1,2]dithiolo[3,4-c]quinolin-5-yl}ethan-1-one
• F0914-2919
• BIM-0014442.P001
• AKOS000645744

• Inchi： 1S/C14H13NOS3/c1-8(16)15-10-7-5-4-6-9(10)11-12(14(15,2)3)18-19-13(11)17/h4-7H,1-3H3
• InChI Key： IQNXDYPOLYMBBT-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=CC=C2)C2C(=S)SSC=2C1(C)C)C

Computed Properties

• Exact Mass: 307.01592756g/mol
• Monoisotopic Mass: 307.01592756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Melting Point: 201-202 °C
• Boiling Point: 548.6±60.0 °C(Predicted)
• pka: -1.21±0.40(Predicted)

Additional information on 1-{4,4-dimethyl-1-sulfanylidene-1H,4H,5H-1,2dithiolo3,4-cquinolin-5-yl}ethan-1-one

1-{4,4-dimethyl-1-sulfanylidene-1H,4H,5H-1,2dithiolo<3,4-c>quinolin-5-yl}ethan-1-one (CAS No. 116200-88-5): A Comprehensive Overview

1-{4,4-dimethyl-1-sulfanylidene-1H,4H,5H-1,2dithiolo<3,4-c>quinolin-5-yl}ethan-1-one, with the CAS number 116200-88-5, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and biology. This compound belongs to the class of dithioloquinolines and is characterized by its intricate molecular framework, which includes a sulfanylidene group and a dimethyl substituent. The compound's structure and properties make it an intriguing subject for both academic research and industrial applications.

The chemical structure of 1-{4,4-dimethyl-1-sulfanylidene-1H,4H,5H-1,2dithiolo<3,4-c>quinolin-5-yl}ethan-1-one is particularly noteworthy due to its potential for forming stable complexes with various metal ions. This property has led to its exploration in coordination chemistry and materials science. Recent studies have shown that the compound can form coordination polymers with transition metals such as copper and zinc, which exhibit interesting magnetic and luminescent properties. These findings have opened up new avenues for the development of functional materials with potential applications in catalysis, sensing, and optoelectronics.

In the realm of medicinal chemistry, 1-{4,4-dimethyl-1-sulfanylidene-1H,4H,5H-1,2dithiolo<3,4-c>quinolin-5-yl}ethan-1-one has been investigated for its biological activities. Preliminary studies have indicated that the compound possesses antioxidant and anti-inflammatory properties. These properties are attributed to the presence of the sulfanylidene group and the quinoline ring system, which are known to be involved in various biological processes. Further research is needed to fully understand the mechanisms underlying these activities and to explore their therapeutic potential.

The synthesis of 1-{4,4-dimethyl-1-sulfanylidene-1H,4H,5H-1,2dithiolo<3,4-c>quinolin-5-yl}ethan-1-one has been reported using a multi-step process involving several key reactions. One common synthetic route involves the condensation of 2-methylthioquinoline with an appropriate ketone in the presence of a base. The resulting intermediate is then subjected to further modifications to introduce the dimethyl substituent and the sulfanylidene group. The synthetic methodology has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical properties of 1-{4,4-dimethyl-1-sulfanylidene-1H,4H,5H-1,2dithiolo<3,4-c>quinolin-5-yl}ethan-1-one, such as its melting point and solubility in various solvents, have been extensively studied. The compound is generally insoluble in water but exhibits good solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in solution-based reactions and biological assays.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to characterize the structure of 1-{4,4-dimethyl-1-sulfanylidene-1H,4H,5H-1,2dithiolo<3,4-c>quinolin-5-yl}ethan-1-one. The NMR spectra provide valuable information about the connectivity of atoms within the molecule and help confirm its structural identity. Mass spectrometry has been used to determine the molecular weight and confirm the presence of specific functional groups.

In addition to its chemical properties, 1-{4,4-dimethyl-1-sulfanylidene-1H,4H,5H-1,2dithiolo<3,4-c>quinolin-5-yl}ethan-1-one has been studied for its environmental impact. Research has shown that the compound is relatively stable under ambient conditions but can undergo degradation under certain conditions such as exposure to strong acids or bases. The environmental fate of the compound is an important consideration for its use in industrial processes and waste management practices.

The potential applications of 1-{4,4-dimethyl-1-sulfanylidene-1H,4H,5H-1，2dithiolo<3，4-c>quinolin–5–yl}ethan–l–one are diverse and promising. In materials science, its ability to form coordination polymers with metal ions makes it a candidate for developing new materials with tailored properties. In medicinal chemistry, further research into its biological activities could lead to the discovery of new therapeutic agents for treating various diseases. Additionally, its unique structural features make it a valuable tool for studying fundamental chemical processes and reactions.

In conclusion, ₁{₄，₄-dimethyl-l-sulfanylidene-lⅣ，₄Ⅳ，₅Ⅳ-l，₂dithiolo<₃，₄-c >quinolin–₅–yl}ethan–₁–one (CAS No. ₁₁₆₂₀₀–₈₈–₅) is a multifaceted compound with a rich array of chemical properties and potential applications. Ongoing research continues to uncover new insights into its behavior and utility across various scientific disciplines. As our understanding of this compound deepens, ₁{₄，₄-dimethyl-l-sulfanylidene-lⅣ，₄Ⅳ，₅Ⅳ-l，₂dithiolo<₃，₄-c >quinolin–₅–yl}ethan–₁–one (CAS No. ₁₁₆₂₀₀–₈₈–₅) is poised to play a significant role in advancing knowledge and innovation in chemistry and related fields.